Cas no 61811-05-0 (Pyridinium, 1-hexadecyl-, thiocyanate)

• Product name: Pyridinium, 1-hexadecyl-, thiocyanate
• CAS No: 61811-05-0
• MF: C₂₂H₃₈N₂S
• MW: 362.615524768829
• CID: 465449
• PubChem ID: 23324386

Pyridinium, 1-hexadecyl-, thiocyanate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-hexadecyl-, thiocyanate
• 1-hexadecylpyridin-1-ium,thiocyanate
• CETYLPYRIDINIUM THIOCYANATE
• 1-Hexadecylpyridin-1-ium thiocyanate
• SCHEMBL10705155
• DTXSID60632927
• 61811-05-0

• Inchi： InChI=1S/C21H38N.CHNS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22;2-1-3/h15,17-18,20-21H,2-14,16,19H2,1H3;3H/q+1;/p-1
• InChI Key： DIHWAMIYJUIJBM-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.C(#N)[S-]

Computed Properties

• Exact Mass: 362.27584
• Monoisotopic Mass: 362.27557039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 27.67